Cas no 185669-66-3 (3-Pyridinamine,N-[(4-methoxyphenyl)methyl]-)

• Product Name: 3-Pyridinamine,N-[(4-methoxyphenyl)methyl]-
• CAS No: 185669-66-3
• MF: C₁₃H₁₆Cl₂N₂O
• MW: 287.184941291809
• CID: 114601
• PubChem ID: 53420789
• Update Time: 2025-04-18

3-Pyridinamine,N-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,N-[(4-methoxyphenyl)methyl]-
• N-[(4-methoxyphenyl)methyl]pyridin-3-amine,dihydrochloride
• (4-methoxy-benzyl)pyridin-3-yl-amine dihydrochloride
• (4-METHOXY-BENZYL)-PYRIDIN-3-YL-AMINE DIHYDROCHLORIDE
• CTK8E0962
• KB-208279
• (4-Methoxy-benzyl)-pyridin-3-yl-amine
• SB82495
• N-[(4-methoxyphenyl)methyl]pyridin-3-amine;dihydrochloride
• N-(4-Methoxybenzyl)pyridin-3-amine dihydrochloride
• 185669-66-3
• (4-methoxybenzyl)pyridin-3-ylamine dihydrochloride
• (4-methoxybenzyl)pyridin-3-ylamine 2HCl
• N-(4-Methoxybenzyl)pyridin-3-aminedihydrochloride
• DTXSID10697682
• N-[(4-Methoxyphenyl)methyl]pyridin-3-amine--hydrogen chloride (1/2)

• Inchi： 1S/C13H14N2O.2ClH/c1-16-13-6-4-11(5-7-13)9-15-12-3-2-8-14-10-12;;/h2-8,10,15H,9H2,1H3;2*1H
• InChI Key： BOBUFFSXIRXENW-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC(=CC=1)CNC1C=NC=CC=1

Computed Properties

• Exact Mass: 286.06400
• Monoisotopic Mass: 286.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2A^2

Experimental Properties

• PSA: 34.15000
• LogP: 4.37930